Cas no 128839-47-4 (Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI))

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) structure

128839-47-4 structure

Product Name:Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI)

CAS No:128839-47-4

Molecular Formula:C₁₇H₁₈O₂

Molecular Weight:254.323625087738

CID:5689401

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Properties

Names and Identifiers

- Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI)
- InChIKey： YKSSSKBJDZDZTD-CLTKARDFSA-N
- Inchi： 1S/C17H18O2/c1-3-7-14-10-11-16(17(12-14)18-2)19-13-15-8-5-4-6-9-15/h3-12H,13H2,1-2H3/b7-3-
- SMILES： C1(OCC2=CC=CC=C2)=CC=C(/C=C\C)C=C1OC

Experimental Properties

Boiling Point: 388.6±27.0 °C(Predicted)
Density: 1.063±0.06 g/cm3(Predicted)

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Synthesis

Synthetic Circuit 1

2426-87-1

1530-32-1

128839-47-4

92666-21-2

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane

Reference

: Palladium-assisted (Z)-(E) isomerization of styrenes

Giles, Robin G. F.; Son, Vanessa R. Lee; Sargent, Melvyn V., Australian Journal of Chemistry, 1990, 43(4), 777-81

Synthetic Circuit 2

57371-42-3

128839-47-4

92666-21-2

Reaction Conditions

1.1 Catalysts: Tricyclohexylphosphine , Palladium, hexakis[μ-(acetato-κO:κO′)]tri-, cyclo , Bis(pinacolato)diborane Solvents: Toluene ; 12 h, 80 °C

Reference

: Pd-Boron-Catalyzed One Carbon Isomerization of Olefins: Water Assisted Process at Room Temperature

Ojha, Devi Prasan; Gadde, Karthik ; Prabhu, Kandikere Ramaiah, Journal of Organic Chemistry, 2017, 82(9), 4859-4865

Synthetic Circuit 3

57371-42-3

128839-47-4

92666-21-2

Reaction Conditions

1.1 Catalysts: Potassium triethylborohydride , 2835525-51-2 Solvents: Tetrahydrofuran ; 10 min, rt
1.2 Solvents: Tetrahydrofuran ; 24 h, 60 °C

Reference

: Switching between Hydrogenation and Olefin Transposition Catalysis via Silencing NH Cooperativity in Mn(I) Pincer Complexes

Yang, Wenjun ; Chernyshov, Ivan Yu.; Weber, Manuela; Pidko, Evgeny A. ; Filonenko, Georgy A., ACS Catalysis, 2022, 12(17), 10818-10825

Synthetic Circuit 4

57371-42-3

128839-47-4

92666-21-2

Reaction Conditions

1.1 Reagents: Diethyl phosphite , Zinc Catalysts: 6,6′-Dimethyl-2,2′-bipyridine , Nickel dichloride Solvents: Dimethylacetamide ; 24 h, 35 °C

Reference

: Method for synthesizing E-type methylstyrene compound

, China, , ,

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Raw materials

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Preparation Products

Benzene, 2-methoxy-1-(phenylmethoxy)-4-(1-propenyl)-, (Z)- (9CI) Related Literature

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